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Abstract

This document details the seminal discovery of 3-O-Methyl-D-glucopyranose, a methylated
monosaccharide that has become a valuable tool in physiological and biochemical research.
The initial identification and characterization of this compound can be traced back to the 1914
work of William Smith Denham and Hilda Woodhouse. Their research, focused on the
hydrolysis of methylated cellulose, led to the isolation and description of a crystalline 2:3-
dimethyl-a-methylglucoside, from which the parent 3-O-methylated glucose can be derived.
This whitepaper provides an in-depth look at the experimental protocols of the era, presents
the quantitative data reported by the original researchers, and visualizes the chemical logic and
workflows that underpinned this significant discovery in carbohydrate chemistry.

Historical Context and Discovery

In the early 20th century, the structure of polysaccharides like cellulose was a subject of
intense investigation. The methylation of free hydroxyl groups, followed by hydrolysis to identify
the resulting methylated monosaccharides, was a key technique for elucidating the linkages
between sugar units. It was within this context that Denham and Woodhouse at the University
of St. Andrews conducted their research on the methylation of cellulose. In their 1914 paper
published in the Journal of the Chemical Society, Transactions, they described the hydrolysis of
a methylated cellulose derivative. This process yielded a mixture of methylated glucose
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compounds, from which they successfully isolated and characterized a previously unknown
dimethylated glucose derivative.[1]

Their work provided evidence for the existence of a hydroxyl group at the C-3 position in the
glucose units of cellulose, a crucial finding in understanding its polymeric structure. The
isolation of this dimethyl derivative was a direct precursor to the formal characterization of 3-O-
Methyl-D-glucopyranose.

Experimental Protocols

The methodologies employed by Denham and Woodhouse reflect the techniques of the period.
The following protocols are reconstructed from their 1914 publication.

Preparation of Methylated Cellulose

The starting material was obtained by treating cellulose with a 15% sodium hydroxide solution,
followed by reaction with methyl sulphate. This process was repeated to increase the degree of
methylation.

Hydrolysis of Methylated Cellulose

The methylated cellulose was hydrolyzed to break the glycosidic bonds and liberate the
constituent methylated glucose units.

Procedure: 100 grams of methylated cellulose was mixed with 750 c.c. of a 5% solution of
hydrogen chloride in absolute alcohol.

o The mixture was heated in a boiling water bath for a duration of 100 hours.

» To monitor the reaction, the optical rotation of the solution was measured periodically until it
reached a constant value.

 After cooling, the alcoholic solution was neutralized by shaking with solid lead carbonate.

e The solution was then filtered and the alcohol was removed by distillation under reduced
pressure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1914/CT/CT9140502357
https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The resulting sirup was dissolved in a small volume of alcohol and poured into a large
volume of water.

e The aqueous solution was extracted with chloroform to separate the methylated sugars from
other hydrolysis byproducts.

e The chloroform extract was dried with anhydrous sodium sulphate and concentrated to a
sirup.

Isolation of 2:3-Dimethyl-a-methylglucoside

The sirupy mixture of methylated sugars was subjected to fractional distillation under high
vacuum to separate the different methylated derivatives.

e Procedure: The sirup was distilled under a pressure of 0.1 mm Hg.

o Afraction collected between 120°C and 135°C was found to contain the dimethyl-a-
methylglucoside.

e This fraction spontaneously crystallized upon cooling.

e The crystalline solid was purified by recrystallization from a mixture of benzene and light
petroleum.

Data Presentation

The quantitative data reported by Denham and Woodhouse for the newly discovered
dimethylated glucose derivative are summarized below.

Property Reported Value

Melting Point 82.5°C

Specific Optical Rotation [a]D +147.2° in absolute alcohol

Elemental Analysis (C) Found: 48.6% (Calculated for CoH1s0s: 48.6%)
Elemental Analysis (H) Found: 8.2% (Calculated for CoH180s: 8.1%)
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Note: The reported values are for 2:3-Dimethyl-a-methylglucoside, the crystalline derivative
isolated by Denham and Woodhouse. Hydrolysis of this compound would yield 2,3-di-O-methyl-
D-glucose, and further selective demethylation would be required to obtain 3-O-Methyl-D-
glucopyranose.

Visualizations
Experimental Workflow for Isolation

The following diagram illustrates the key steps in the hydrolysis of methylated cellulose and the
subsequent isolation of the dimethylated glucose derivative as described by Denham and
Woodhouse.
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Caption: Workflow for the isolation of 2:3-Dimethyl-a-methylglucoside.

Logical Relationship of the Discovered Compound

This diagram shows the relationship between the isolated compound and the target molecule,
3-O-Methyl-D-glucopyranose.
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Caption: Chemical relationship of the isolated compound to 3-O-Methyl-D-glucopyranose.

Conclusion

The work of Denham and Woodhouse in 1914 was foundational in the field of carbohydrate
chemistry. While their primary goal was to elucidate the structure of cellulose, their meticulous
experimental work led to the first isolation and characterization of a dimethylated glucose
derivative that serves as a direct precursor to 3-O-Methyl-D-glucopyranose. The detailed
protocols and quantitative data from their publication, outlined in this whitepaper, highlight the
precision of early 20th-century chemical research and mark the definitive discovery of the 3-O-
methylated glucose structure. This discovery paved the way for the synthesis of 3-O-Methyl-D-
glucopyranose itself, which has since become an indispensable, non-metabolizable analog for
studying glucose transport and metabolism in a vast array of biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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